Cas no 912265-91-9 (Ethyl 4,5,6,7-Tetrahydroisoxazolo4,5-Cpyridine-3-carboxylate Hydrochloric Acid Salt)

• Product Name: Ethyl 4,5,6,7-Tetrahydroisoxazolo4,5-Cpyridine-3-carboxylate Hydrochloric Acid Salt
• CAS No: 912265-91-9
• MF: C₉H₁₃ClN₂O₃
• MW: 232.664121389389
• MDL: MFCD11044610
• CID: 796938
• PubChem ID: 44558550
• Update Time: 2025-09-24

Ethyl 4,5,6,7-Tetrahydroisoxazolo4,5-Cpyridine-3-carboxylate Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine-3-carboxylate hydrochloride
• ethyl 4,5,6,7-tetrahydro-[1,2]oxazolo[4,5-c]pyridine-3-carboxylate,hydrochloride
• Isoxazolo[4,5-c]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-, ethyl ester, monohydrochloride
• Isoxazolo[4,5-c]pyridine-3-carboxylicacid, 4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1)
• 4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine-3-carboxylic acid ethyl ester hydrochloride
• I14-3014
• SLAKBPPVIPODKW-UHFFFAOYSA-N
• DTXSID80659439
• Ethyl 4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine-3-carboxylate HCl
• ETHYL 4H,5H,6H,7H-[1,2]OXAZOLO[4,5-C]PYRIDINE-3-CARBOXYLATE HYDROCHLORIDE
• AS-43155
• AKOS015910102
• A843759
• Ethyl 4,5,6,7-tetrahydro[1,2]oxazolo[4,5-c]pyridine-3-carboxylate--hydrogen chloride (1/1)
• 4,5,6,7-tetrahydro-isoxazolo[4,5-c]pyridine-3-carboxylic acid ethyl ester hydrochloride
• 912265-91-9
• MFCD10566764
• CS-0139421
• EN300-6731286
• ethyl 4,5,6,7-tetrahydro-[1,2]oxazolo[4,5-c]pyridine-3-carboxylate;hydrochloride
• FT-0645543
• SCHEMBL2586911
• Ethyl 4,5,6,7-Tetrahydroisoxazolo4,5-Cpyridine-3-carboxylate Hydrochloric Acid Salt

• MDL： MFCD11044610
• Inchi： 1S/C9H12N2O3.ClH/c1-2-13-9(12)8-6-5-10-4-3-7(6)14-11-8;/h10H,2-5H2,1H3;1H
• InChI Key： SLAKBPPVIPODKW-UHFFFAOYSA-N
• SMILES： Cl.O1C2=C(C(C(=O)OCC)=N1)CNCC2

Computed Properties

• Exact Mass: 232.06100
• Monoisotopic Mass: 232.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4A^2

Experimental Properties

• PSA: 64.36000
• LogP: 1.62780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Ethyl 4,5,6,7-Tetrahydroisoxazolo4,5-Cpyridine-3-carboxylate Hydrochloric Acid Salt

Ethyl 4,5,6,7-Tetrahydroisoxazolo[4,5-c]pyridine-3-carboxylate Hydrochloric Acid Salt (CAS No. 912265-91-9): A Comprehensive Overview

Ethyl 4,5,6,7-Tetrahydroisoxazolo[4,5-c]pyridine-3-carboxylate Hydrochloric Acid Salt, identified by its CAS number 912265-91-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the heterocyclic class of molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The intricate structure of this molecule, featuring a fused isoxazole and pyridine ring system, makes it a promising candidate for further investigation in medicinal chemistry.

The< strong>Ethyl 4,5,6,7-Tetrahydroisoxazolo[4,5-c]pyridine-3-carboxylate Hydrochloric Acid Salt exhibits a unique chemical profile that has garnered attention from researchers exploring novel pharmacophores. The presence of the hydrochloric acid salt form indicates that the compound is designed for enhanced solubility and stability, which are critical factors in pharmaceutical formulations. This attribute makes it particularly suitable for various biochemical assays and in vitro studies aimed at evaluating its pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between this compound and biological targets. The< strong>Tetrahydroisoxazolo[4,5-c]pyridine core structure suggests potential binding affinity to enzymes and receptors involved in critical metabolic pathways. Studies have indicated that such heterocyclic compounds often exhibit inhibitory effects on key enzymes implicated in inflammation, cancer, and neurodegenerative diseases. The ethyl ester moiety at the carboxyl position further enhances the compound's versatility, allowing for modifications that could fine-tune its biological activity.

In the realm of drug discovery, the< strong>Ethyl 4,5,6,7-Tetrahydroisoxazolo[4,5-c]pyridine-3-carboxylate Hydrochloric Acid Salt has been investigated for its potential as an intermediate in the synthesis of more complex pharmacological agents. The scaffold's ability to undergo further functionalization makes it a valuable building block for designing molecules with tailored therapeutic profiles. Researchers have explored its reactivity in various synthetic protocols, demonstrating its utility in constructing more elaborate structures with enhanced biological activity.

The hydrochloric acid salt form of this compound not only improves solubility but also ensures consistent purity and stability across different storage conditions. These characteristics are essential for maintaining the integrity of experimental results in both academic research and industrial applications. The< strong>CAS No. 912265-91-9 provides a unique identifier that facilitates accurate documentation and traceability throughout the research process.

Current research initiatives are focusing on elucidating the mechanism of action of this compound by employing advanced spectroscopic techniques and mass spectrometry methods. Preliminary findings suggest that it may interact with specific protein targets through non-covalent bonds, modulating their function and thereby influencing cellular processes. Such interactions could lead to novel therapeutic strategies targeting diseases with high unmet medical needs.

The< strong>Tetrahydroisoxazolo[4,5-c]pyridine scaffold has shown promise in preclinical studies as a modulator of enzyme activity associated with metabolic disorders. By inhibiting key enzymes involved in glucose metabolism and lipid biosynthesis, this compound holds potential as an adjunct therapy for conditions such as diabetes and hyperlipidemia. Additionally, its structural features may contribute to its ability to cross the blood-brain barrier, opening avenues for treating central nervous system disorders.

In conclusion, Ethyl 4,5,6,7-Tetrahydroisoxazolo[4,5-c]pyridine-3-carboxylate Hydrochloric Acid Salt (CAS No. 912265-91-9) represents a significant advancement in pharmaceutical research due to its unique structural properties and promising biological activities. Ongoing studies continue to uncover new insights into its pharmacological potential, reinforcing its role as a valuable asset in the development of next-generation therapeutics. As research progresses, this compound is expected to contribute significantly to our understanding of disease mechanisms and provide innovative solutions for treating complex medical conditions.